3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide

• IUPAC Name: 3-(2-methylpropanoylamino)-N-(2-propan-2-ylphenyl)benzamide
• InChI: InChI=1S/C20H24N2O2/c1-13(2)17-10-5-6-11-18(17)22-20(24)15-8-7-9-16(12-15)21-19(23)14(3)4/h5-14H,1-4H3,(H,21,23)(H,22,24)
• InChI Key: PJZPPBXHSPZHGF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1NC(=O)C2=CC(=CC=C2)NC(=O)C(C)C
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol

Description

3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide, also known as IBAB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. IBAB is a benzamide derivative that has been synthesized through a multistep process and has shown promising results in scientific research studies.

Mechanism of Action

The mechanism of action of 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways, including the PI3K/Akt and MAPK pathways. 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide has also been shown to induce apoptosis by activating caspase-3 and caspase-9.
Biochemical and Physiological Effects
3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, protection of neurons from oxidative stress-induced damage, and anti-inflammatory properties. Additionally, 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide has been shown to have low toxicity and high stability, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide is its potential application in various scientific research fields. 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide has been shown to have low toxicity, high stability, and good solubility, making it a suitable candidate for in vitro and in vivo studies. However, one of the limitations of 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide is its high cost and the complex synthesis method required to obtain the compound.

Future Directions

There are numerous future directions for 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide research, including the investigation of its potential applications in drug development, cancer therapy, and neuroprotection. Additionally, further studies are needed to fully understand the mechanism of action of 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide and its potential side effects. Furthermore, the development of more efficient and cost-effective synthesis methods for 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide could lead to increased availability and accessibility of the compound for research purposes.
Conclusion
In conclusion, 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide is a promising compound that has shown potential applications in various scientific research fields. The synthesis method of 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide involves multiple steps, and the purity of the final product is confirmed through various analytical techniques. 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, protection of neurons from oxidative stress-induced damage, and anti-inflammatory properties. Although there are limitations to 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide research, including its high cost and complex synthesis method, there are numerous future directions for 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide research that could lead to the development of new drugs and therapies.

Synthesis Methods

The synthesis of 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide involves multiple steps, starting with the synthesis of 2-isopropylphenylacetic acid. The acid is then converted to the corresponding acid chloride, which is then reacted with 3-amino-N-isobutyrylbenzamide to yield 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide. The purity of the final product is confirmed through various analytical techniques, including NMR, IR, and MS.

Scientific Research Applications

3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide has been studied extensively in various scientific research fields, including cancer research, neuroprotection, and anti-inflammatory properties. In cancer research, 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In neuroprotection studies, 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide has been shown to protect neurons from oxidative stress-induced damage. Additionally, 3-(isobutyrylamino)-N-(2-isopropylphenyl)benzamide has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.